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Compound of Interest

Compound Name: H-Pro-gly-gly-OH
CAS No.: 7561-25-3
Cat. No.: B1347114
Get Quote
. J

Executive Summary

H-Pro-Gly-Gly-OH (Prolyl-Glycyl-Glycine) is a bioactive tripeptide primarily identified as a
degradation product of collagen (Types |, I, and 1V). While structurally simple, its N-terminal
Proline residue confers unique steric constraints and stability risks—specifically
diketopiperazine (DKP) formation—that drug development professionals must mitigate during
formulation. This guide analyzes the peptide's molecular architecture, solution
thermodynamics, and provides a self-validating HILIC-MS protocol for its quantification.

Part 1: Molecular Architecture & Fundamental
Constants

The physicochemical behavior of H-Pro-Gly-Gly-OH is dominated by the pyrrolidine ring of the
N-terminal Proline and the high flexibility of the C-terminal Glycine pair. Unlike linear aliphatic
peptides, the N-terminal Proline restricts conformational freedom, impacting both receptor
binding and shelf-life stability.

Core Chemical Identity
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Property Specification
(2S)-1-[2-[(2-

IUPAC Name aminoacetyl)amino]acetyl]pyrrolidine-2-
carboxylic acid

Sequence Pro-Gly-Gly (PGG)

CAS Number 2578-57-6 (Free Base)

Molecular Formula CoH15N304

Molecular Weight 229.23 g/mol

Monoisotopic Mass 229.1063 Da

Appearance

White to off-white lyophilized powder

Physicochemical Constants

Parameter Value Technical Implication
- Highly hydrophilic; suitable for
Solubility (Water) > 50 mg/mL o
aqueous injectables.
N Useful for stock solutions to
Solubility (DMSO) Soluble o )
inhibit hydrolysis.
. N-terminus is protonated at
pKa (a-NH2) ~9.6 (Proline) ) )
physiological pH.
C-terminus is deprotonated at
pKa (a-COOH) ~3.5 ) ]
physiological pH.
) ] Zwitterionic at neutral pH; net
Isoelectric Point (pl) ~5.8-6.0
charge = 0.
Negative value indicates poor
LogP (Hydrophobicity) -2.51t0-2.8 membrane permeability

without carriers.

Part 2: Solution Thermodynamics & Stability Risks
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The "Proline Effect" and Cyclization (Critical Insight)

Researchers often assume short peptides are stable at -20°C. However, H-Pro-Gly-Gly-OH
carries an intrinsic instability risk due to the Proline Effect.

The secondary amine of the N-terminal Proline is spatially positioned to attack the carbonyl
carbon of the adjacent Glycine residue (Residue 2). This nucleophilic attack is sterically favored
because the pyrrolidine ring locks the

angle, reducing the entropic cost of cyclization.

Mechanism:

» Nucleophilic Attack: The N-terminal nitrogen attacks the amide carbonyl between Gly(2) and
Gly(3).

o Cleavage: The peptide bond breaks, releasing the C-terminal Glycine.
e Result: Formation of Cyclo(Pro-Gly) (a Diketopiperazine) and free Glycine.

Note: This reaction is accelerated at neutral-to-basic pH and elevated temperatures.

Degradation Pathway Diagram

The following diagram illustrates the primary degradation pathway that researchers must
monitor during stability testing.

Cyclo(Pro-Gly)
Cyclization (Diketopiperazine)
Nucleophilic Attack /
H-Pro-Gly-Gly-OH (N-term Amine -> Gly2 Carbonyl) Tetrahedral
(Intact Tripeptide) = Intermediate Peptide Bond Cleavage
\ Free Glycine

(Byproduct)
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Caption: Autocatalytic degradation of H-Pro-Gly-Gly-OH into Cyclo(Pro-Gly) and Glycine via
diketopiperazine formation.

Storage Protocol

To prevent the pathway above:

e Lyophilized State: Store at -20°C with desiccant. Glycine-rich peptides are hygroscopic;
moisture catalyzes cyclization.

e Solution State: Acidify to pH < 4.0 (protonating the amine inhibits nucleophilic attack). Avoid
phosphate buffers at pH > 7.0 for long-term storage.

Part 3: Biological Context & Enzymatic Interface
Collagen Turnover Marker

H-Pro-Gly-Gly-OH is a specific metabolite of collagen turnover. The collagen triple helix is
composed of repeating Gly-X-Y motifs (often Gly-Pro-Hyp).

o Generation: Matrix Metalloproteinases (MMP-1, MMP-8) cleave collagen fibrils.
e Processing: Cytosolic peptidases further degrade fragments into tripeptides like Pro-Gly-Gly.

Enzymatic Susceptibility

Unlike PGP (Pro-Gly-Pro), which is resistant to many proteases due to the C-terminal Proline,
Pro-Gly-Gly is a substrate for:

e Prolyl Aminopeptidase (EC 3.4.11.5): Specifically removes the N-terminal Proline.
e Reaction: H-Pro-Gly-Gly-OH
Proline + Gly-Gly.

This susceptibility makes H-Pro-Gly-Gly-OH a transient metabolite rather than a long-lived
signaling molecule like PGP (a neutrophil chemoattractant).
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Part 4: Analytical Characterization (Self-Validating

Protocol)

Standard C18 Reverse Phase HPLC often fails to retain H-Pro-Gly-Gly-OH due to its high
polarity (LogP ~ -2.8) and lack of hydrophobic side chains. The peptide elutes in the void

volume.
Recommended Method: HILIC-MS (Hydrophilic Interaction Liquid Chromatography)

Experimental Workflow

This protocol utilizes HILIC to retain polar peptides, ensuring separation from salts and
degradation products (DKPS).

Mobile Phase Gradient

Sample Preparation .
(Dissolve in 75% ACN / 25% Water) 5 L) VIR L SEEID (] 452)
B: Acetonitrile

7
/

/Gradient 90% B -> 50% B

»

Stationary Phase
Zwitterionic HILIC Column
(e.g., ZIC-HILIC, 2.1 x 100mm)

Detection (ESI-MS)

Positive Mode [M+H]+ = 230.1 m/z

Validation Check
Confirm separation of PGG (230 m/z)
from Cyclo(PG) (154 m/z)

Click to download full resolution via product page
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Caption: HILIC-MS workflow for retaining and quantifying polar tripeptide H-Pro-Gly-Gly-OH.

Protocol Steps

Column: Zwitterionic HILIC (e.g., SeQuant ZIC-HILIC), 3.5 um, 100 A,

Mobile Phase A: 10 mM Ammonium Acetate, pH 4.5 (Buffer).

Mobile Phase B: 100% Acetonitrile.

Gradient: Isocratic hold at 90% B for 1 min, then linear gradient to 50% B over 10 mins.
Detection: ESI-MS in Positive Mode.

o Target lon: 230.1 m/z [M+H]*.

o Interference Check: Monitor 155.1 m/z for Cyclo(Pro-Gly) to quantify degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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